5-{4-[3-(2-chlorophenoxy)propoxy]-3-ethoxybenzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[4-[3-(2-chlorophenoxy)propoxy]-3-ethoxyphenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H20ClNO4S2/c1-2-25-18-12-14(13-19-20(24)23-21(28)29-19)8-9-17(18)27-11-5-10-26-16-7-4-3-6-15(16)22/h3-4,6-9,12-13H,2,5,10-11H2,1H3,(H,23,24,28)/b19-13+
• InChI Key: PTEPAWVDCMNHIL-CPNJWEJPSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)NC(=S)S2)OCCCOC3=CC=CC=C3Cl
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)NC(=S)S2)OCCCOC3=CC=CC=C3Cl
• Molecular Formula: C21H20ClNO4S2
• Molecular Weight: 450.0 g/mol

Description

The compound “5-{4-[3-(2-chlorophenoxy)propoxy]-3-ethoxybenzylidene}-2-thioxo-1,3-thiazolidin-4-one” is a complex organic molecule. It contains a thiazolidinone ring, which is a heterocyclic compound containing both sulfur and nitrogen in the ring. This type of compound is often found in various pharmaceuticals and bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazolidinone ring, along with the various substituents attached to it. The presence of the chlorophenoxy and ethoxy groups would likely have significant effects on the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the chlorophenoxy and ethoxy groups could affect its solubility, while the thiazolidinone ring could contribute to its stability.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological studies. Compounds containing a thiazolidinone ring are often found in various pharmaceuticals and may exhibit a wide range of biological activities.

Future Directions

Future research on this compound could involve exploring its potential biological activities, given the presence of the thiazolidinone ring. Additionally, studies could be conducted to optimize its synthesis and to further investigate its physical and chemical properties.